2-(methylthio)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-methylsulfanyl-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C16H14N4OS/c1-22-16-18-15-17-13-7-11(10-5-3-2-4-6-10)8-14(21)12(13)9-20(15)19-16/h2-6,9,11H,7-8H2,1H3
• InChI Key: WORTWKUTRHMYIY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C=C3C(=NC2=N1)CC(CC3=O)C4=CC=CC=C4

Description

2-(methylthio)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one is a member of quinazolines.

Scientific Research Applications

• Synthesis and Chemical Transformations :

  • The compound has been involved in studies focusing on its synthesis and chemical transformations, including hydrolysis, oxidation, reduction, and alkylation. One study detailed the structure of an oxidation product related to this compound using X-ray diffraction (Lipson et al., 2006).

• Synthetic Methods :

  • Research has been conducted on the three-component condensation methods involving this compound, offering insights into novel synthetic routes (Shikhaliev et al., 2005).

• Pharmacological Applications :

  • Various studies have examined the pharmacological potential of derivatives of this compound, especially in the context of antihypertensive activity. Some derivatives have shown significant in vivo antihypertensive effects in spontaneously hypertensive rats (Alagarsamy & Pathak, 2007).

• Benzodiazepine Binding Activity :

  • Research has investigated the benzodiazepine binding activity of certain derivatives, with some compounds demonstrating potent antagonistic effects in rat models. This highlights the potential utility of these compounds in neuropharmacology (Francis et al., 1991).

• Antimicrobial and Anticonvulsant Activities :

  • Several studies have explored the antimicrobial and anticonvulsant properties of these compounds. Some derivatives have shown promising results against various bacterial and fungal strains, as well as in the treatment of seizures (Pandey et al., 2009); (Zhang et al., 2015).

• H1-Antihistaminic Agents :

  • Some derivatives have been studied for their H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm in animal models. This suggests potential applications in allergy treatment (Alagarsamy et al., 2005).

• Adenosine Receptor Antagonists :

  • Derivatives of this compound have been identified as potent adenosine receptor antagonists, useful in the development of drugs targeting various neurological and cardiovascular conditions (Burbiel et al., 2016).